After years of political turmoil and the rise to power of Abiy Ahmed as prime minister in 2018, the ‘developmental state’ as a model for economic growth and development was jettisoned – at least discursively – and the government set a reform agenda focused on democratisation and liberalisation. However, central planning is still deeply rooted in the seed sector and seed plays the role of political commodity. Governance and transformation processes find themselves in a complex – if not contradictory – environment in Ethiopia that on the one hand stimulates market-led and participatory approaches but on the other sustains hierarchy and political control. Our study draws from the literature on cross-sector partnerships and explores the role and strategies of facilitators of Integrated Seed Sector Development in mobilising sources of power to exercise control over the Regional Seed Core Group – a new governance arena – and in its contribution to transforming the seed sector. We attribute part of the success of their strategies to carefully blending hierarchical with collaborative modes of governance and strategically mobilising power of a formal authority. This first insight offers a contribution to the literature on collaborative governance that is predominantly based on cases from western societies and mature democracies. Our second insight is that ideational power from a non-state actor is a much-needed counterweight to formal authority. And third, whilst mobilising political power may be necessary in a context like Ethiopia – where having formal authority is a key asset for getting things done – it is not without risks. We share these insights not only for scientific debate, but also for policymakers and practitioners attempting to transform systems in similar contexts with a long tradition of centralising power.

We use high-frequency data to quantify the nature and performance of online food delivery platforms during the COVID-19 pandemic in urban China, and to estimate the short- and long-term effects of lockdown and reopening measures. A staggered difference-in-differences (DID) estimation strategy and event study approach are used to identify the effects of lockdown and reopening measures on the performance of online food delivery platforms and restaurants. The results indicate that some restaurants continued to operate and offer online food delivery while lockdowns were in effect. Both the number of operating restaurants and their online food delivery services rebounded and experienced further growth after lockdowns were lifted. The adjustment path of the online food delivery business following the implementation of lockdowns differed from the adjustment path following the lifting of lockdowns. The lockdown and reopening measures did not affect all types of restaurant/cuisine equally. We also examine possible impact mechanisms of lockdown measures on online food delivery and restaurants, and conduct robustness checks to confirm the stability of the main findings. This study contributes to the existing literature by confirming the positive contribution of online food delivery to the resilience of urban food systems in response to unexpected external shocks. Our results have implications for the design of policies to guarantee food supply and help urban food systems adapt to unexpected shocks.

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In 2015–16, 21 million small and medium enterprises engaged in the business of manufacturing, trading, retailing, and serving food linked India's 146 million farmers to its nearly 1.3 billion consumers. These food enterprises employed 25 million men and 10 million women and had an annual turnover of $ 227 billion. Between 2010–11 and 2015–16, the gross value added (GVA) by the post-farmgate food businesses (PFFBs) increased by $16.3 billion (from $ 22.9 billion to $ 39.2 billion) which is comparable to the growth of $19.5 billion in the GVA by the primary food production (or the farm) sector which is nearly 10 times larger in size. Despite their growing contribution to the overall food economy, PFFBs are ignored in research and policy discussions on food systems. This paper tries to fill this gap by using two large nationally representative datasets from India—the Enterprise Survey and the Periodic Labor Force Survey (PLFS)—to assess the key characteristics of PFFBs and the entrepreneurs and employees who work in them. We show that despite rapid economic growth in the country, micro-enterprises with less than 5 employees continue to dominate India's food economy. Most of these firms are informal, rely purely on spot exchanges with their sellers and buyers, and do not borrow money from formal financial institutions. We find a strong positive association between the formal status and the productivity and profitability of PFFBs.

This paper summarizes a global assessment of digital agriculture services and their impacts. A scoping review conducted under a protocol aligned to the internationally accepted PRISMA- ScR found that most studies are focused on the provision of digital advisory and extension services to farmers, and they reported outcomes associated mainly with “practice change” and “increased knowledge.” While many studies focused on on-farm agronomy, either through digital advisory or precision agriculture tools, they lacked data about outcomes related to environmental sustainability and climate resilience. This review also found that use facilitators and barriers should also be considered when studying and reporting on the uptake of services and their outcomes.

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In common with many nations undergoing a nutrition transition, micronutrient deficiencies, undernutrition and overnutrition coexist in The Gambia. Addressing these challenges simultaneously would require transformational changes in the country's food system. However, the evidence base that would enable informed decision-making in the Gambian food system has been scant, despite several sources of routinely-collected data being available. This descriptive study brings together data from four open-access global databases on food supply, political, economic, and demographic variables, and nutrition and health between 1990 and 2017 to study potential leverage points for improvement in the food system. It compares trends in food supply and nutritional outcomes in The Gambia against regional and global averages, and identifies potential drivers taken from a food systems framework. The data show that, over the past three decades, total energy supply has increased, and obesity is rising quickly, but iron deficiency persists in a proportion of the population. Overall diet composition is poor, with lower availability of fruit and vegetables and higher supply of sugar and oils compared to regional and global averages. Domestic production is low for most food groups and so a high dependence on imports from other countries bridges the gap in terms of energy supply. Measures of economic development, particularly GDP, were positively related with supply of cereals and animal source foods over time, but no such relationship was observed with fruit and vegetable supply. Food system policy to improve nutrition and health outcomes in The Gambia needs to focus on improving the diversity of food supply – especially fruit and vegetables - and maximizing national domestic production to reduce reliance on food imports. The use of open-source global datasets can be feasible in exploring food system characteristics and trends at the national level and could be applied in other contexts.

Defining and measuring food insecurity at the household level is critical for policymakers, aid agencies, and international organizations. Food insecurity indicators, such as the Food Consumption Score, are based on a given recall period, usually 7-days. Still, using other indicators or methodologies makes surveys use different recall periods (e.g., 30-days or 12 months). This study uses machine learning methods and four waves of the Nigeria LSMS-ISA datasets to assess the implications of using different recall periods when predicting food insecurity measures. In addition to machine learning methods, the novelty of this study is the use of big data and relevant weather data to predict the food insecurity status of Nigerian farming families. Our results show that experience-based food insecurity indicators, measured using a 7-days recall period, have a high predictability accuracy (78%–90%). More importantly, we find that predictors computed using a 7-day recall period can detect about seven out of ten households considered food-insecure by indicators measured using a recall period of 30-days.

Abstract not available

Where and which countries should receive higher priority for improving inorganic fertilizer use in rice fields in sub-Saharan Africa (SSA)? This study addressed this question by assessing the spatial variation in fertilizer use and its association with rice yield and yield gap in 24 SSA countries through a systematic literature review of peer-reviewed papers, theses, and grey literature published between 1995 and 2021. The results showed a large variation in N, P, and K fertilizer application rates and rice yield and an opportunity for narrowing the yield gap by increasing N and P rates, especially in irrigated rice systems. We identified clusters of sites/countries based on nutrient input and yield and suggested research and development strategies for improving yields and optimizing nutrient use efficiencies. Further research is essential to identify the factors causing low fertilizer use and the poor association between its use and yield in rainfed systems.